2,2'-Trithiobisethanol

• CAS No.: 4428-14-2
• Molecular Formula: C4H10O2S3
• Molecular Weight: 186.3 g/mol
• IUPAC Name: 2-(2-hydroxyethyltrisulfanyl)ethanol
• InChI: InChI=1S/C4H10O2S3/c5-1-3-7-9-8-4-2-6/h5-6H,1-4H2
• InChI Key: PSTIDNOIODJAFC-UHFFFAOYSA-N
• SMILES: C(CSSSCCO)O
• Synonyms: is(2-hydroxyethyl)trisulfide; BS-1 compound

Description

2,2′-Trithiobisethanol is a sulfur-containing diol with the molecular formula C₄H₁₀O₂S₃ (inferred from structural analogs). It features a trisulfide (–S–S–S–) bridge connecting two 2-hydroxyethyl groups. The compound is primarily observed as a byproduct in reactions involving thiol oxidation or disulfide bond formation. For instance, during the synthesis of disulfide-linked compounds (e.g., SS in ), 2,2′-trithiobisethanol forms at a selectivity of 4.65% under specific conditions . Its structural similarity to disulfides allows it to participate in analogous reactions without interfering with downstream processes, making it a functionally compatible byproduct .

Comparison with Similar Compounds

Key Structural and Functional Differences

Sulfur Bond Stability: Trisulfide (2,2′-Trithiobisethanol): The –S–S–S– bond is less common and may exhibit distinct redox behavior compared to disulfides. Disulfide (2,2′-Dithiobisethanol): The –S–S– bond is redox-active, enabling applications in dynamic covalent chemistry (e.g., drug delivery, self-healing materials) . Sulfide (2,2′-Thiobisethanol): The single –S– bond is chemically inert under non-oxidative conditions, making it suitable for polymer backbones .

Synthetic Pathways: 2,2′-Trithiobisethanol forms via partial over-oxidation of thiols or radical-mediated sulfur chain elongation . 2,2′-Dithiobisethanol is synthesized directly through controlled oxidation of 2-mercaptoethanol . 2,2′-Thiobisethanol is typically polymerized with oxirane (ethylene oxide) to create sulfhydryl-functionalized materials .

Industrial Relevance: 2,2′-Trithiobisethanol: Limited standalone use but tolerated in disulfide-based formulations . 2,2′-Dithiobisethanol: Widely used in biochemical assays (e.g., Ellman’s reagent) and crosslinking . 2,2′-Thiobisethanol: Critical in vapor-phase fabrication of maleimide-functionalized polymers for click chemistry .

Research Findings and Implications

Reactivity in Thiol-Disulfide Systems: In a study synthesizing disulfide derivatives (), 2,2′-trithiobisethanol demonstrated 94.79% selectivity for the intended disulfide product, with trithiobisethanol as a minor byproduct. Its structural similarity allowed it to be counted as a functional equivalent, raising the total apparent selectivity to 99.44% .

Polymer Chemistry: Unlike 2,2′-trithiobisethanol, the sulfide analog (2,2′-thiobisethanol) forms stable polymers with oxirane, enabling applications in biocompatible coatings and porous materials .

Regulatory guidelines () recommend using analog data cautiously when specific toxicity data are unavailable .